Cas no 56479-26-6 (1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]-)

• Product Name: 1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]-
• CAS No: 56479-26-6
• MF: C₁₈H₂₃N₃S
• MW: 313.460322618485
• CID: 348767
• PubChem ID: 56629344
• Update Time: 2025-04-19

1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-methyl-N'-[3-(10H-phenothiazin-10-yl)propyl]-
• N-methyl-N'-(3-phenothiazin-10-ylpropyl)ethane-1,2-diamine
• DTXSID00718133
• 56479-26-6
• N~1~-Methyl-N~2~-[3-(10H-phenothiazin-10-yl)propyl]ethane-1,2-diamine

• Inchi： 1S/C18H23N3S/c1-19-12-13-20-11-6-14-21-15-7-2-4-9-17(15)22-18-10-5-3-8-16(18)21/h2-5,7-10,19-20H,6,11-14H2,1H3
• InChI Key： OGJVRWYLJVMTIF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCNCCNC

Computed Properties

• Exact Mass: 313.16149
• Monoisotopic Mass: 313.16126892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 27.3